![molecular formula C34H34O7 B6595716 Benzyl 2,3,4-tri-o-benzyl-d-glucopyranosyluronate CAS No. 4539-78-0](/img/structure/B6595716.png)
Benzyl 2,3,4-tri-o-benzyl-d-glucopyranosyluronate
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Description
Benzyl 2,3,4-tri-o-benzyl-d-glucopyranosyluronate, commonly referred to as benzyl glucopyranosyluronate, is a chemical compound that belongs to the class of glucuronides. It is a synthetic compound that has been widely used in scientific research due to its unique properties. In
Scientific Research Applications
Supramolecular Chemistry and Nanotechnology
Benzene-1,3,5-tricarboxamides (BTAs), sharing a structural relation with benzyl groups in complex molecules, have been significant in supramolecular chemistry and nanotechnology. Their self-assembly into nanometer-sized structures has been utilized in nanotechnology and polymer processing. The adaptability and multivalent nature of these compounds have also found applications in the biomedical field, promising future commercial applications (Cantekin, de Greef, & Palmans, 2012).
Environmental Remediation
The study of monoaromatic pollutants, including benzene and its derivatives, highlights the use of in situ bioremediation to remove organic pollutants from groundwater. Understanding the behavior of such compounds in the environment is crucial for developing effective remediation strategies that ensure the safety of potable water sources. This research shows the potential of using chemical knowledge for environmental protection and restoration (Farhadian, Vachelard, Duchez, & Larroche, 2008).
Drug Synthesis and Healthcare
Research into the synthesis and biological activity of heterocyclic compounds, including triazine scaffolds similar in complexity to the target molecule, has been pivotal in medicinal chemistry. These compounds exhibit a wide spectrum of biological activities, underlining the importance of synthetic chemistry in developing new pharmaceuticals. Such studies suggest the relevance of complex molecular synthesis in discovering new drug candidates with potential applications in treating various diseases (Verma, Sinha, & Bansal, 2019).
Toxicology and Environmental Health
The investigation of environmental pollutants, such as BTEX compounds, and their impact on human health and ecosystems is crucial. It involves understanding the toxicological profiles of chemical compounds and their derivatives, including potential endocrine-disrupting properties. This knowledge is essential for assessing risks associated with chemical exposure and for the development of safer chemicals and materials (Bolden, Kwiatkowski, & Colborn, 2015).
properties
IUPAC Name |
benzyl (2S,3R,4S,5R)-2-hydroxy-6-oxo-3,4,5-tris(phenylmethoxy)hexanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H34O7/c35-21-30(38-22-26-13-5-1-6-14-26)32(39-23-27-15-7-2-8-16-27)33(40-24-28-17-9-3-10-18-28)31(36)34(37)41-25-29-19-11-4-12-20-29/h1-21,30-33,36H,22-25H2/t30-,31-,32+,33+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHIFEAMPNRVWOH-UYEZAFAQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(C=O)C(C(C(C(=O)OCC2=CC=CC=C2)O)OCC3=CC=CC=C3)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CO[C@@H](C=O)[C@H]([C@@H]([C@@H](C(=O)OCC2=CC=CC=C2)O)OCC3=CC=CC=C3)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H34O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
554.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4539-78-0 |
Source
|
Record name | Benzyl 2,3,4-tri-O-benzyl-D-glucopyranosyluronate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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